Cas no 887591-67-5 (3-(2-Nitrophenyl)isoxazol-5-amine)

• Product Name: 3-(2-Nitrophenyl)isoxazol-5-amine
• CAS No: 887591-67-5
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 713669
• PubChem ID: 20983346
• Update Time: 2024-10-26

3-(2-Nitrophenyl)isoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Nitrophenyl)isoxazol-5-amine
• 3-(2-Nitrophenyl)-1,2-oxazol-5-amine
• 3-(2-Nitro-phenyl)-isoxazol-5-ylamine
• 5-Isoxazolamine,3-(2-nitrophenyl)-
• 5-Isoxazolamine, 3-(2-nitrophenyl)-
• A917596
• AKOS000261589
• CS-0365563
• 887591-67-5
• DTXSID20610160

• MDL： MFCD07787067
• Inchi： 1S/C9H7N3O3/c10-9-5-7(11-15-9)6-3-1-2-4-8(6)12(13)14/h1-5H,10H2
• InChI Key： ATHKBNBCSNXZHX-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2=CC=CC=C2[N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 447.5±35.0 °C(Predicted)
• pka: -2.01±0.10(Predicted)

3-(2-Nitrophenyl)isoxazol-5-amine Security Information

• Storage Condition：Sealed in dry,2-8°C